Cas no 1245648-52-5 (3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid
• CAS No: 1245648-52-5
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 6339069
• PubChem ID: 53416019
• Update Time: 2025-11-03

3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid
• EN300-12444783
• 1245648-52-5
• 3-(4-{[(tert-butoxy)carbonyl]amino}phenyl)prop-2-ynoic acid
• Z1505701039

• Inchi： 1S/C14H15NO4/c1-14(2,3)19-13(18)15-11-7-4-10(5-8-11)6-9-12(16)17/h4-5,7-8H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： IWPWMPXSIIFJKW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C#CC(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid

Introduction to 3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid (CAS No. 1245648-52-5)

3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid, identified by its Chemical Abstracts Service (CAS) number 1245648-52-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by the presence of a propynoic acid moiety combined with an amino group protected by a tert-butoxycarbonyl (Boc) group, and an aromatic phenyl ring substituent. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The propynoic acid component of the molecule introduces a terminal alkyne functionality, which is highly versatile in organic synthesis. Alkynes are known for their ability to participate in a wide range of chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, making 3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid a useful building block for the synthesis of heterocyclic compounds and other pharmacologically relevant scaffolds.

The amino group in this compound is protected by a Boc group, which is a common protective group used in peptide and amine chemistry. The Boc group not only prevents unwanted side reactions but also allows for selective deprotection under mild acidic conditions. This feature makes the compound particularly valuable in multi-step synthetic routes where orthogonal protection-deprotection strategies are required. The presence of the Boc-protected amino group also suggests potential applications in the synthesis of peptidomimetics and other nitrogen-containing bioactive molecules.

The aromatic phenyl ring substituent at the 4-position of the amino group adds another layer of functional diversity to the molecule. Aromatic rings are frequently found in biologically active compounds due to their ability to interact with biological targets through π-stacking and hydrophobic effects. Additionally, aromatic substitution patterns can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. The specific substitution pattern in 3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid may confer unique properties that make it suitable for certain therapeutic applications.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in various biological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The structural complexity of PPIs makes them challenging targets for small-molecule intervention. However, compounds like 3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid offer promising starting points for designing molecules that can modulate these interactions. The alkyne functionality can be used to append specific recognition motifs, while the aromatic ring can be tailored to interact with particular pockets on the protein target.

Another area where this compound has shown potential is in the field of drug discovery for neurological disorders. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by aberrant protein aggregation and oxidative stress. Small molecules that can interfere with these pathological processes are being actively pursued as therapeutic candidates. The combination of an alkyne, an amino group, and an aromatic ring in 3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid provides a framework that could be modified to develop molecules with neuroprotective properties.

Recent advances in click chemistry have also highlighted the utility of alkynes in rapid and efficient synthesis methodologies. Techniques such as Cu-catalyzed azide-alkyne cycloaddition (CuAAC) have enabled the rapid construction of complex molecular architectures from simple precursors. 3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid could serve as a key intermediate in these reactions, facilitating the synthesis of conjugates that have applications in imaging probes, drug delivery systems, and biomaterials.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Heterocycles are prevalent in many approved drugs due to their ability to provide metabolic stability, oral bioavailability, and favorable pharmacokinetic profiles. The structural features of 3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid, particularly its combination of an alkyne, an amino group, and an aromatic ring, make it a promising candidate for further derivatization into heterocyclic scaffolds.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}phenyl)prop-2-ynoic acid (CAS No. 1245648-52-5) is a versatile compound with significant potential applications in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for constructing complex bioactive molecules targeting various diseases. As research continues to uncover new synthetic methodologies and therapeutic strategies, compounds like this are likely to play an increasingly important role in advancing medicinal chemistry.